Clazolimine

• Molecular Formula: C10H10ClN3O
• Molecular Weight: 223.66 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-imino-3-methylimidazolidin-4-one
• InChI: InChI=1S/C10H10ClN3O/c1-13-9(15)6-14(10(13)12)8-4-2-7(11)3-5-8/h2-5,12H,6H2,1H3
• InChI Key: TUQAUZURSHKTFF-UHFFFAOYSA-N
• SMILES: CN1C(=O)CN(C1=N)C2=CC=C(C=C2)Cl
• CAS No.: 40828-44-2

Description

Clazolimine is an imidazolidinone-based aldosterone antagonist with potassium-sparing diuretic activity. It was discovered by the American Cyanamid Company in the 1970s. This compound antagonizes aldosterone at the mineralocorticoid receptor in the kidneys, thereby increasing sodium excretion and inhibiting potassium excretion .

Scientific Research Applications

Clazolimine has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying imidazolidinone chemistry.

Biology: Investigated for its effects on cellular processes and as a tool for studying aldosterone signaling pathways.

Medicine: Explored for its potential therapeutic uses in conditions related to aldosterone imbalance, such as hypertension and heart failure.

Industry: Utilized in the development of new diuretic drugs and as a reference compound in pharmaceutical research

Preparation Methods

Synthetic Routes and Reaction Conditions

Clazolimine can be synthesized through a series of chemical reactions involving the formation of the imidazolidinone ring. The synthetic route typically involves the reaction of 4-chlorophenyl isocyanate with methylamine to form the intermediate, which is then cyclized to produce this compound .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes the use of high-pressure reactors and continuous flow systems to maintain consistent reaction conditions and minimize impurities .

Chemical Reactions Analysis

Types of Reactions

Clazolimine undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert this compound to its reduced forms.

Substitution: This compound can undergo substitution reactions, particularly at the imidazolidinone ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Substitution reactions often involve halogenating agents and nucleophiles.

Major Products

The major products formed from these reactions include various derivatives of this compound, such as its oxides, reduced forms, and substituted imidazolidinones .

Mechanism of Action

Clazolimine exerts its effects by antagonizing aldosterone at the mineralocorticoid receptor in the kidneys. This action increases sodium excretion and inhibits potassium excretion, leading to its potassium-sparing diuretic effect. The molecular targets involved include the mineralocorticoid receptor and associated signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Spironolactone: Another aldosterone antagonist with similar diuretic effects.

Eplerenone: A selective aldosterone blocker with fewer side effects compared to spironolactone.

Amiloride: A potassium-sparing diuretic that works by inhibiting sodium channels in the kidneys.

Uniqueness

Clazolimine is unique due to its imidazolidinone structure, which provides distinct pharmacological properties compared to other aldosterone antagonists. Its specific interaction with the mineralocorticoid receptor and its potassium-sparing effect make it a valuable compound in both research and therapeutic applications .

Synthesis routes and methods

Procedure details

In 25 ml. of water containing 0.84 g. of sodium hydroxide was dissolved in 3.2 g. of p-chlorophenylcyanamide. To the clear solution was added 2.25 g. of N-methylchloroacetamide. The reaction mixture was stirred for 48 hours at room temperature. The precipitate was filtered to yield 1.9 g. of product, m.p. 182°-184° C. After the initial product was filtered, the filtrate was left stirring another three days. An additional 1.2 g. of product precipitated from solution. Total yield of product was 3.1 g. (66%).